Cas no 946217-89-6 (N4-(4-fluorophenyl)-1-phenyl-N6-(prop-2-en-1-yl)-1H-pyrazolo3,4-dpyrimidine-4,6-diamine)

• Product Name: N4-(4-fluorophenyl)-1-phenyl-N6-(prop-2-en-1-yl)-1H-pyrazolo3,4-dpyrimidine-4,6-diamine
• CAS No: 946217-89-6
• MF: C₂₀H₁₇FN₆
• MW: 360.387586355209
• CID: 5944200
• PubChem ID: 17017155
• Update Time: 2025-05-30

N4-(4-fluorophenyl)-1-phenyl-N6-(prop-2-en-1-yl)-1H-pyrazolo3,4-dpyrimidine-4,6-diamine Chemical and Physical Properties

Names and Identifiers

• N4-(4-fluorophenyl)-1-phenyl-N6-(prop-2-en-1-yl)-1H-pyrazolo3,4-dpyrimidine-4,6-diamine
• 4-N-(4-fluorophenyl)-1-phenyl-6-N-prop-2-enylpyrazolo[3,4-d]pyrimidine-4,6-diamine
• 1H-Pyrazolo[3,4-d]pyrimidine-4,6-diamine, N4-(4-fluorophenyl)-1-phenyl-N6-2-propen-1-yl-
• HMS3526H16
• F2090-0319
• AKOS002328107
• N6-allyl-N4-(4-fluorophenyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine
• 946217-89-6
• N4-(4-fluorophenyl)-1-phenyl-N6-(prop-2-en-1-yl)-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine
• (4-fluorophenyl)[1-phenyl-6-(prop-2-enylamino)pyrazolo[4,5-e]pyrimidin-4-yl]am ine

• Inchi： 1S/C20H17FN6/c1-2-12-22-20-25-18(24-15-10-8-14(21)9-11-15)17-13-23-27(19(17)26-20)16-6-4-3-5-7-16/h2-11,13H,1,12H2,(H2,22,24,25,26)
• InChI Key： FTXLMFGNJIODJU-UHFFFAOYSA-N
• SMILES： C1(NCC=C)=NC(NC2=CC=C(F)C=C2)=C2C=NN(C3=CC=CC=C3)C2=N1

Computed Properties

• Exact Mass: 360.14987273g/mol
• Monoisotopic Mass: 360.14987273g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 67.7Ų

Additional information on N4-(4-fluorophenyl)-1-phenyl-N6-(prop-2-en-1-yl)-1H-pyrazolo3,4-dpyrimidine-4,6-diamine

Research Brief on N4-(4-fluorophenyl)-1-phenyl-N6-(prop-2-en-1-yl)-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine (CAS: 946217-89-6)

N4-(4-fluorophenyl)-1-phenyl-N6-(prop-2-en-1-yl)-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine (CAS: 946217-89-6) is a pyrazolopyrimidine derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential as a kinase inhibitor. This compound, with its unique structural features, has been investigated for its role in modulating key signaling pathways implicated in various diseases, particularly cancer and inflammatory disorders. Recent studies have focused on its synthesis, biochemical characterization, and preclinical evaluation, shedding light on its mechanism of action and therapeutic potential.

The synthesis of 946217-89-6 involves a multi-step process, starting with the condensation of appropriately substituted pyrazolo[3,4-d]pyrimidine precursors. The introduction of the 4-fluorophenyl and prop-2-en-1-yl groups at the N4 and N6 positions, respectively, is critical for its biological activity. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, facilitating its use in further biological studies. Computational modeling and structure-activity relationship (SAR) studies have also been employed to optimize its binding affinity to target kinases.

In vitro studies have demonstrated that 946217-89-6 exhibits potent inhibitory activity against a subset of protein kinases, including those involved in cell proliferation and survival pathways. Notably, it has shown selectivity for certain kinase isoforms, reducing the likelihood of off-target effects. Mechanistic studies using cell-based assays have revealed that this compound induces apoptosis and cell cycle arrest in cancer cell lines, suggesting its potential as an anticancer agent. Additionally, its ability to modulate inflammatory responses has been explored in models of autoimmune diseases.

Preclinical evaluations of 946217-89-6 have highlighted its favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability. Toxicology studies in animal models have indicated a manageable safety profile, with no significant adverse effects observed at therapeutic doses. These findings support its progression to further stages of drug development. However, challenges such as potential drug-drug interactions and long-term toxicity remain to be addressed in subsequent studies.

In conclusion, N4-(4-fluorophenyl)-1-phenyl-N6-(prop-2-en-1-yl)-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine represents a promising candidate for the development of novel kinase-targeted therapies. Its unique chemical structure and selective kinase inhibition profile offer advantages over existing compounds in this class. Ongoing research aims to explore its therapeutic applications in greater depth, with a focus on optimizing its efficacy and safety for clinical use. Future studies will likely investigate its potential in combination therapies and its effects on resistant cancer phenotypes.